Cas no 2703774-72-3 ((4-Bromo-1,2-oxazol-3-yl)methanol)

• Product Name: (4-Bromo-1,2-oxazol-3-yl)methanol
• CAS No: 2703774-72-3
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• MDL: MFCD34551216
• CID: 5671697
• PubChem ID: 165946583
• Update Time: 2023-09-12

(4-Bromo-1,2-oxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1,2-oxazol-3-yl)methanol
• 2703774-72-3
• EN300-27151486
• 3-Isoxazolemethanol, 4-bromo-
• 4-Bromo-3-isoxazolemethanol
• (4-Bromo-1,2-oxazol-3-yl)methanol

• MDL： MFCD34551216
• Inchi： 1S/C4H4BrNO2/c5-3-2-8-6-4(3)1-7/h2,7H,1H2
• InChI Key： COBSUROSECHQBU-UHFFFAOYSA-N
• SMILES： BrC1=CON=C1CO

Computed Properties

• Exact Mass: 176.94254g/mol
• Monoisotopic Mass: 176.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.864±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±27.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)